Cas no 65399-04-4 (4-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, methyl ester)

4-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, methyl ester structure
65399-04-4 structure
Product Name:4-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, methyl ester
CAS No:65399-04-4
MF:C10H6O5
MW:206.151643276215
CID:399506
PubChem ID:11217988
Update Time:2025-04-19

4-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, methyl ester
    • methyl 1,3-dioxo-2-benzofuran-4-carboxylate
    • 65399-04-4
    • DTXSID70459066
    • Inchi: 1S/C10H6O5/c1-14-8(11)5-3-2-4-6-7(5)10(13)15-9(6)12/h2-4H,1H3
    • InChI Key: CQFDCNZQFCYRDR-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=C(C(=O)OC)C=2C1=O)=O

Computed Properties

  • Exact Mass: 206.02148
  • Monoisotopic Mass: 206.02152329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67
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